Ethyl 2-chloro-3-oxohexanoate

• IUPAC Name: ethyl 2-chloro-3-oxohexanoate
• InChI: InChI=1S/C8H13ClO3/c1-3-5-6(10)7(9)8(11)12-4-2/h7H,3-5H2,1-2H3
• InChI Key: ZGDSIUBFOLFVBP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C(C(=O)OCC)Cl
• Molecular Formula: C8H13ClO3
• DSSTOX Substance ID: DTXSID90465407
• Molecular Weight: 192.64 g/mol
• CAS RN: 67271-32-3

Description

Ethyl 2-chloro-3-oxohexanoate is a chemical compound with the molecular formula C8H13ClO3. It is a volatile flavor ester that is reported to occur in banana fruit. It can undergo bioreduction to form ethyl ®-3-hydroxyhexanoate, another key food flavoring agent.

Synthesis Analysis

The synthesis of Ethyl 2-chloro-3-oxohexanoate involves the reaction of the dianion of ethyl 2-chloroacetoacetate with alkyl halides and other electrophiles. The reaction is regioselective and yields 2-chloro-3-oxoalkanoates and related chlorinated molecules.

Molecular Structure Analysis

The molecular weight of Ethyl 2-chloro-3-oxohexanoate is 192.64. The InChI code for this compound is 1S/C8H13ClO3/c1-3-5-6 (10)7 (9)8 (11)12-4-2/h7H,3-5H2,1-2H3.

Chemical Reactions Analysis

Ethyl 2-chloro-3-oxohexanoate can undergo various chemical reactions. For instance, it can react with sulfuryl dichloride in dichloromethane at 20℃. It can also react with hydrogenchloride and iodosylbenzene in dichloromethane at 40℃.

Relevant Papers There are several relevant papers on Ethyl 2-chloro-3-oxohexanoate. One paper discusses the synthesis of 2-chloro-3-oxoesters by the reaction of the dianion of ethyl 2-chloroacetoacetate with electrophiles. Another paper discusses an efficient synthesis of polyfunctionalized pyrroles by a three-component reaction of arylglyoxals, Meldrum’s acid, and ethyl 2-chloro-3- (arylamino)but-2-enoates.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sulphuryl chloride (175 ml) was added to a rapidly stirred and cooled solution of ethyl 3-oxohexanoate (300 ml) in chloroform (150 ml) whilst maintaining the temperature at 10°-15°. The mixture was stirred overnight at room temperature, then heated under reflux for 0.5 h. The cooled reaction mixture was washed with water (0.5 l), 2N sodium bicarbonate (0.5 l) and water (0.5 l), dried and concentrated in vacuo. Fractionation gave the title compound (341.8 g) as a pale yellow liquid b.p. 106°-108°/ca. 10 mmHg, t.l.c. (ether:hexane 1:1), Rf 0.60.

Synthesis routes and methods III

Procedure details

3-oxo-hexanoic acid ethyl ester (29.7 g, 188 mmol) was dissolved in Et2O (400 ml). The solution was cooled to 0° C., and sulfuryl chloride (22.6 ml, 282 mmol) was added dropwise. The solution gradually warmed to RT over 4 h. The solution was neutralized to pH 7 with a solution of aqueous saturated NaHCO3. The organic layer was separated, washed with brine, and dried over sodium sulfate. Evaporation under reduced pressure yielded 2-chloro-3-oxo-hexanoic acid ethyl ester (intermediate Id, 36 g, 100%). 1H-NMR (CDCl3, ppm): 0.95 d (3H); 1.35 d (3H); 1.58 m (2H); 2.7 t (2H); 4.28(d (2H); 4.78 s (1H).